Cas no 15930-98-0 (1-Propanamine,3-(2-ethyl-9H-thioxanthen-9-ylidene)-N,N-dimethyl-, hydrochloride, (Z)- (9CI))

1-Propanamine,3-(2-ethyl-9H-thioxanthen-9-ylidene)-N,N-dimethyl-, hydrochloride, (Z)- (9CI) structure
15930-98-0 structure
Product Name:1-Propanamine,3-(2-ethyl-9H-thioxanthen-9-ylidene)-N,N-dimethyl-, hydrochloride, (Z)- (9CI)
CAS No:15930-98-0
MF:C20H24ClNS
MW:345.929263114929
CID:160543
PubChem ID:6444706
Update Time:2025-04-19

1-Propanamine,3-(2-ethyl-9H-thioxanthen-9-ylidene)-N,N-dimethyl-, hydrochloride, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine,3-(2-ethyl-9H-thioxanthen-9-ylidene)-N,N-dimethyl-, hydrochloride, (Z)- (9CI)
    • (3Z)-3-(2-ethylthioxanthen-9-ylidene)-N,N-dimethylpropan-1-amine,hydrochloride
    • Thioxanthene-delta(sup 9,gamma)-propylamine, N,N-dimethyl-2-ethyl-, hydrochloride, hydrate, (Z)-, (2:2:1)
    • 15930-98-0
    • cis-N,N-Dimethyl-2-ethylthioxanthene-delta(sup 9,gamma)-propylamine hydrochloride H2O (2:2:1)
    • Inchi: 1S/C20H23NS.ClH/c1-4-15-11-12-20-18(14-15)16(9-7-13-21(2)3)17-8-5-6-10-19(17)22-20;/h5-6,8-12,14H,4,7,13H2,1-3H3;1H/b16-9-;
    • InChI Key: QKDDHPGGXGNJKN-LFMIJCLESA-N
    • SMILES: Cl.S1C2C=CC=CC=2/C(=C/CCN(C)C)/C2C=C(CC)C=CC1=2

Computed Properties

  • Exact Mass: 345.13202
  • Monoisotopic Mass: 345.131798
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 389
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.5

Experimental Properties

  • Boiling Point: 436.4°Cat760mmHg
  • Flash Point: 217.7°C
  • PSA: 3.24

1-Propanamine,3-(2-ethyl-9H-thioxanthen-9-ylidene)-N,N-dimethyl-, hydrochloride, (Z)- (9CI) Related Literature

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